Cas no 337912-65-9 (3-(3,5-dimethylphenoxy)pyrrolidine)

• Product Name: 3-(3,5-dimethylphenoxy)pyrrolidine
• CAS No: 337912-65-9
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 918393
• PubChem ID: 12999575
• Update Time: 2025-06-11

3-(3,5-dimethylphenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dimethylphenoxy)pyrrolidine
• 3-(3,5-dimethylphenoxy)pyrrolidine
• CS-0281486
• DB-261643
• 946760-25-4
• 337912-65-9
• EN300-1866218
• AKOS011613089

• Inchi： 1S/C12H17NO/c1-9-3-4-11(7-10(9)2)14-12-5-6-13-8-12/h3-4,7,12-13H,5-6,8H2,1-2H3
• InChI Key： XIZPWTBSTQBDRF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=C(C)C=1)C1CNCC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

3-(3,5-dimethylphenoxy)pyrrolidine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(3,5-dimethylphenoxy)pyrrolidine

Comprehensive Analysis of 3-(3,5-dimethylphenoxy)pyrrolidine (CAS No. 337912-65-9): Properties, Applications, and Industry Trends

The chemical compound 3-(3,5-dimethylphenoxy)pyrrolidine (CAS No. 337912-65-9) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic derivative, featuring a pyrrolidine core linked to a 3,5-dimethylphenoxy group, exhibits unique physicochemical properties that make it valuable for synthetic and industrial purposes. Researchers and manufacturers are increasingly exploring its potential as a building block for drug discovery and specialty chemicals, aligning with the growing demand for sustainable and high-performance compounds.

One of the key reasons behind the rising interest in 3-(3,5-dimethylphenoxy)pyrrolidine is its role in medicinal chemistry. The pyrrolidine moiety is a common pharmacophore found in bioactive molecules, contributing to enhanced binding affinity and metabolic stability. Recent studies highlight its utility in designing central nervous system (CNS) therapeutics, particularly for conditions like Parkinson’s disease and anxiety disorders. The 3,5-dimethylphenoxy substituent further modulates lipophilicity, improving blood-brain barrier penetration—a critical factor for CNS drug development.

From an industrial perspective, CAS No. 337912-65-9 is gaining traction as an intermediate in agrochemical formulations. Its structural features enable the synthesis of novel pesticides and herbicides with improved efficacy and environmental safety profiles. Companies are leveraging this compound to develop next-generation crop protection solutions, addressing global challenges such as food security and sustainable agriculture. Additionally, its compatibility with green chemistry principles—such as reduced toxicity and biodegradability—makes it a candidate for eco-friendly chemical processes.

The synthesis and optimization of 3-(3,5-dimethylphenoxy)pyrrolidine also align with trends in AI-driven drug discovery. Computational tools are being employed to predict its reactivity and interactions, accelerating the identification of derivatives with tailored properties. This approach resonates with the pharmaceutical industry’s shift toward high-throughput screening and machine learning-assisted molecular design. Furthermore, the compound’s potential in material science—such as polymer modification and surface coatings—is being explored, driven by the demand for advanced functional materials.

Quality control and regulatory compliance are paramount for CAS No. 337912-65-9. Analytical techniques like HPLC, NMR, and mass spectrometry ensure purity and consistency, meeting stringent standards for pharmaceutical and industrial use. Suppliers and researchers must adhere to guidelines from agencies like the FDA and EPA, particularly concerning Good Manufacturing Practices (GMP) and REACH regulations. These measures underscore the compound’s reliability for large-scale applications.

In conclusion, 3-(3,5-dimethylphenoxy)pyrrolidine represents a multifaceted compound with expanding relevance across scientific and industrial domains. Its integration into cutting-edge research and commercial products reflects broader trends in precision chemistry and sustainability. As innovation continues, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare, agriculture, and advanced materials.